![molecular formula C8H12N3NaO2 B6191520 sodium 2-[1-methyl-5-(propan-2-yl)-1H-1,2,4-triazol-3-yl]acetate CAS No. 2648939-93-7](/img/no-structure.png)
sodium 2-[1-methyl-5-(propan-2-yl)-1H-1,2,4-triazol-3-yl]acetate
Description
The compound “sodium 2-[1-methyl-5-(propan-2-yl)-1H-1,2,4-triazol-3-yl]acetate” is a sodium salt of a 1,2,4-triazole derivative. 1,2,4-Triazoles are a class of heterocyclic compounds that contain a five-membered ring with three nitrogen atoms and two carbon atoms . They are known for their broad range of chemical and biological properties and are used in the development of various drugs .
Molecular Structure Analysis
The molecular structure of this compound would include a 1,2,4-triazole ring attached to a propan-2-yl (or isopropyl) group and a methyl group . The triazole ring would be attached to an acetate group, which in turn would be ionically bonded to a sodium ion.Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, 1,2,4-triazoles are known to participate in a variety of chemical reactions. They can act as ligands in coordination chemistry, undergo nucleophilic substitution reactions, and can be used as building blocks in the synthesis of more complex molecules .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Generally, 1,2,4-triazoles are amphoteric in nature, showing both acidic and basic properties. They are usually white or colorless solids that are highly soluble in water and other polar solvents .Mechanism of Action
The mechanism of action would depend on the specific application of the compound. Many 1,2,4-triazole derivatives exhibit biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for sodium 2-[1-methyl-5-(propan-2-yl)-1H-1,2,4-triazol-3-yl]acetate involves the reaction of 1-methyl-5-(propan-2-yl)-1H-1,2,4-triazole-3-carboxylic acid with sodium hydroxide and acetic anhydride.", "Starting Materials": [ "1-methyl-5-(propan-2-yl)-1H-1,2,4-triazole-3-carboxylic acid", "Sodium hydroxide", "Acetic anhydride" ], "Reaction": [ "1. Dissolve 1-methyl-5-(propan-2-yl)-1H-1,2,4-triazole-3-carboxylic acid in a mixture of water and ethanol.", "2. Add sodium hydroxide to the mixture and stir until the acid is completely dissolved.", "3. Slowly add acetic anhydride to the mixture while stirring continuously.", "4. Heat the mixture to 60-70°C and stir for 2-3 hours.", "5. Cool the mixture to room temperature and filter the precipitate.", "6. Wash the precipitate with water and dry it in a vacuum oven.", "7. Dissolve the dried precipitate in water and add sodium hydroxide to adjust the pH to 7-8.", "8. Filter the solution and evaporate the filtrate to obtain the final product, sodium 2-[1-methyl-5-(propan-2-yl)-1H-1,2,4-triazol-3-yl]acetate." ] } | |
CAS RN |
2648939-93-7 |
Molecular Formula |
C8H12N3NaO2 |
Molecular Weight |
205.2 |
Purity |
95 |
Origin of Product |
United States |
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